alpha,beta-Methyleneadenosine 5'-triphosphate trisodium salt
Overview
Description
Alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt is an ATP analog . It is a non-selective P2 purinoceptor agonist . It has also been shown to inhibit adenylate cyclase .
Molecular Structure Analysis
The molecular weight of alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt is 571.15 Da . The molecular formula is C11H15N5Na3O12P3 .Chemical Reactions Analysis
Alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt is a P2-purinoceptor agonist . It has also been shown to inhibit adenylate cyclase .Physical And Chemical Properties Analysis
Alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt is a solid substance . It is soluble in water up to 100 mg/mL .Scientific Research Applications
Based on the information available, here is a comprehensive analysis of the scientific research applications of alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt:
P2-Purinoreceptor Agonist
This compound is used as a P2-purinoreceptor agonist to study its effects on membrane conductance in astrocytes and to increase calcium current in neurons. It helps in understanding the role of P2X receptors in various physiological processes .
Inhibition of Adenylate Cyclase
It acts as a competitive inhibitor of adenylate cyclase with a Ki of 0.5 mM. This property is useful for studying signal transduction pathways involving cyclic AMP .
Radioligand Binding Studies
The compound has been utilized in radioligand binding studies to characterize binding sites in human urinary bladder homogenates and membrane preparations, providing insights into bladder physiology .
ATP Analog
As an ATP analog, it serves as a tool for probing ATP-dependent biological processes, offering a means to dissect the mechanisms by which ATP influences cellular functions .
Mechanism of Action
Target of Action
The primary target of alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt is the P2-purinoceptor . This receptor is a part of the purinergic signaling pathway, which plays a crucial role in various physiological processes.
Mode of Action
Alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt acts as a non-selective P2 agonist . It binds to the P2-purinoceptor, thereby activating it . Additionally, it has been shown to inhibit adenylate cyclase with a Ki of 0.5 mM .
Biochemical Pathways
Upon activation of the P2-purinoceptor, alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt affects the purinergic signaling pathway . The downstream effects of this pathway activation can vary depending on the specific cell type and physiological context.
Pharmacokinetics
It is soluble to 100 mM in water , suggesting that it could be administered via injection or other non-oral routes.
Result of Action
The activation of P2-purinoceptors and the inhibition of adenylate cyclase by alpha,beta-Methyleneadenosine 5’-triphosphate trisodium salt can lead to various molecular and cellular effects . These effects are context-dependent and can include changes in intracellular calcium levels, modulation of enzyme activity, and alterations in cell signaling pathways.
properties
IUPAC Name |
trisodium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-[[[hydroxy(oxido)phosphoryl]oxy-oxidophosphoryl]methyl]phosphinate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N5O12P3.3Na/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;;;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);;;/q;3*+1/p-3/t5-,7-,8-,11-;;;/m1.../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBAGKCWFSRTVER-MTQUBGKESA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(CP(=O)([O-])OP(=O)(O)[O-])[O-])O)O)N.[Na+].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(CP(=O)([O-])OP(=O)(O)[O-])[O-])O)O)N.[Na+].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N5Na3O12P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
571.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
alpha,beta-Methyleneadenosine 5'-triphosphate trisodium salt | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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